Cas no 681486-38-4 (Benzoic acid, 4-iodo, TMS)

• Product Name: Benzoic acid, 4-iodo, TMS
• CAS No: 681486-38-4
• MF: C₁₀H₁₃IO₂Si
• MW: 320.198996305466
• CID: 2798727
• PubChem ID: 529203
• Update Time: 2025-04-21

Benzoic acid, 4-iodo, TMS Chemical and Physical Properties

Names and Identifiers

• 681486-38-4
• DTXSID70336121
• DTXCID20287210
• Benzoic acid, 4-iodo, TMS
• SCHEMBL5051772

• Inchi： 1S/C10H13IO2Si/c1-14(2,3)13-10(12)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： SXULXJCDUHIXPH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(=O)O[Si](C)(C)C

Computed Properties

• Exact Mass: 319.97295Da
• Monoisotopic Mass: 319.97295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų